Cas no 2763947-67-5 (rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

Technical Introduction: rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a cyclobutyl substituent at the 3-position and an allyloxycarbonyl (Alloc) protecting group at the nitrogen. The stereochemistry at the 2- and 3-positions (R,R) and the presence of the Alloc group make this compound a versatile intermediate in organic synthesis, particularly for peptide coupling and asymmetric catalysis. The cyclobutyl moiety enhances conformational rigidity, potentially improving selectivity in target applications. The Alloc group offers orthogonal deprotection under mild conditions, facilitating its use in multi-step syntheses. This compound is suitable for research in medicinal chemistry and materials science, where precise stereocontrol and functional group compatibility are critical.
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid structure
2763947-67-5 structure
Product Name:rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
CAS No:2763947-67-5
MF:C13H19NO4
MW:253.29426407814
CID:6437138
PubChem ID:165981540
Update Time:2025-11-01

rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2763947-67-5
    • rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
    • EN300-37343822
    • Inchi: 1S/C13H19NO4/c1-2-8-18-13(17)14-7-6-10(9-4-3-5-9)11(14)12(15)16/h2,9-11H,1,3-8H2,(H,15,16)/t10-,11-/m0/s1
    • InChI Key: DAFYYAREVIYTMV-QWRGUYRKSA-N
    • SMILES: OC([C@@H]1[C@@H](CCN1C(=O)OCC=C)C1CCC1)=O

Computed Properties

  • Exact Mass: 253.13140809g/mol
  • Monoisotopic Mass: 253.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.8Ų

rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37343822-0.05g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
0.05g
$1584.0 2025-03-18
Enamine
EN300-37343822-0.1g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
0.1g
$1660.0 2025-03-18
Enamine
EN300-37343822-0.25g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
0.25g
$1735.0 2025-03-18
Enamine
EN300-37343822-0.5g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
0.5g
$1811.0 2025-03-18
Enamine
EN300-37343822-1.0g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
1.0g
$1887.0 2025-03-18
Enamine
EN300-37343822-2.5g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
2.5g
$3696.0 2025-03-18
Enamine
EN300-37343822-5.0g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
5.0g
$5470.0 2025-03-18
Enamine
EN300-37343822-10.0g
rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
2763947-67-5 95.0%
10.0g
$8110.0 2025-03-18

Additional information on rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Professional Introduction to Rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic Acid (CAS No. 2763947-67-5)

Rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2763947-67-5, represents a sophisticated molecular framework that combines cyclobutyl and pyrrolidine moieties with ester functionalities, making it a valuable intermediate in the development of novel therapeutic agents.

The structural complexity of rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid lies in its chiral center configuration, which is crucial for achieving enantioselective synthesis and enhancing the biological activity of derived molecules. The presence of a cyclobutyl group introduces rigidity to the molecular structure, while the pyrrolidine ring provides a versatile scaffold for further functionalization. Additionally, the propenyl ether moiety attached to the carbonyl group offers opportunities for diverse chemical transformations, including nucleophilic additions and cyclizations.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery programs. Rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid has emerged as a promising candidate due to its ability to serve as a precursor for enantiomerically pure compounds. This has been particularly relevant in the context of asymmetric catalysis, where transition metal complexes are employed to achieve high levels of enantioselectivity during synthetic transformations.

The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in various pharmacological contexts, including its potential as a ligand in enzyme inhibition studies. For instance, derivatives of this compound have shown promise in modulating the activity of enzymes involved in metabolic pathways relevant to inflammatory diseases and neurodegenerative disorders. The ester functionality can be further modified to introduce diverse pharmacophores, enabling the design of molecules with tailored biological activities.

Recent advancements in synthetic methodologies have facilitated more efficient access to rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid and its derivatives. Techniques such as organocatalytic asymmetric synthesis and flow chemistry have enabled researchers to produce these complex molecules with greater precision and scalability. These innovations have not only improved the accessibility of the compound but also opened new avenues for exploring its applications in medicinal chemistry.

The integration of computational chemistry into drug discovery has also played a pivotal role in understanding the properties of rac-(2R,3R)-3-cyclobutyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of optimized derivatives. These computational approaches complement experimental efforts by predicting structural features and energetic profiles that are critical for drug-like properties.

As research continues to evolve, the demand for high-quality intermediates like rac-(2R,3R)-3-cyclobutyl-1-[(propenolato)carbonyl]pyrrolidine-2-carboxylic acid (CAS No. 2763947_67_5) is expected to grow. The compound's versatility and structural features make it an indispensable tool for chemists engaged in drug development. By leveraging cutting-edge synthetic techniques and interdisciplinary collaborations, scientists are poised to unlock new therapeutic possibilities with this remarkable molecule.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm